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For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth analysis of the mechanism and efficacy of

LAS195319 in mitigating inflammatory cell infiltration, a key process in the pathophysiology of

various respiratory diseases. LAS195319 is a potent and selective inhaled inhibitor of the delta

isoform of phosphoinositide 3-kinase (PI3Kδ), a critical enzyme in the signaling pathways of

immune cells. By targeting PI3Kδ, LAS195319 offers a promising therapeutic strategy for

inflammatory airway conditions such as asthma and chronic obstructive pulmonary disease

(COPD).

Core Mechanism of Action: PI3Kδ Inhibition
LAS195319 exerts its anti-inflammatory effects by selectively inhibiting the PI3Kδ enzyme.

PI3Kδ is predominantly expressed in leukocytes and plays a crucial role in their activation,

differentiation, proliferation, and migration. The signaling cascade initiated by PI3Kδ is pivotal

for the recruitment of various inflammatory cells to the sites of inflammation.

The binding of inflammatory mediators to their respective receptors on immune cells activates

PI3Kδ. This activation leads to the phosphorylation of phosphatidylinositol-4,5-bisphosphate

(PIP2) to generate phosphatidylinositol-3,4,5-trisphosphate (PIP3). PIP3 acts as a second

messenger, recruiting and activating downstream signaling proteins such as Akt and

phosphoinositide-dependent kinase 1 (PDK1). This cascade ultimately results in cellular
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responses that promote inflammation, including chemotaxis, degranulation, and the production

of inflammatory cytokines. LAS195319, by inhibiting PI3Kδ, effectively blocks the production of

PIP3 and the subsequent downstream signaling, thereby attenuating the inflammatory

response.

Below is a diagram illustrating the PI3Kδ signaling pathway and the inhibitory action of

LAS195319.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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